Cas no 2680831-95-0 (benzyl N-(3-cyano-4-methylpyridin-2-yl)carbamate)

• Product Name: benzyl N-(3-cyano-4-methylpyridin-2-yl)carbamate
• CAS No: 2680831-95-0
• MF: C₁₅H₁₃N₃O₂
• MW: 267.282623052597
• CID: 5650325
• PubChem ID: 165917896
• Update Time: 2025-06-26

benzyl N-(3-cyano-4-methylpyridin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28282656
• 2680831-95-0
• benzyl N-(3-cyano-4-methylpyridin-2-yl)carbamate

• Inchi： 1S/C15H13N3O2/c1-11-7-8-17-14(13(11)9-16)18-15(19)20-10-12-5-3-2-4-6-12/h2-8H,10H2,1H3,(H,17,18,19)
• InChI Key： RPQOSMPUQMZFLQ-UHFFFAOYSA-N
• SMILES： O(C(NC1C(C#N)=C(C)C=CN=1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 267.100776666g/mol
• Monoisotopic Mass: 267.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 75Ų

Additional information on benzyl N-(3-cyano-4-methylpyridin-2-yl)carbamate

Comprehensive Overview of Benzyl N-(3-cyano-4-methylpyridin-2-yl)carbamate (CAS No. 2680831-95-0)

Benzyl N-(3-cyano-4-methylpyridin-2-yl)carbamate (CAS No. 2680831-95-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine backbone and carbamate functional group, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a 3-cyano and 4-methyl substitution, enhances its reactivity and selectivity, making it a valuable building block in medicinal chemistry.

In recent years, the demand for high-purity intermediates like Benzyl N-(3-cyano-4-methylpyridin-2-yl)carbamate has surged, driven by advancements in drug discovery and precision agriculture. Researchers are particularly interested in its potential applications in developing kinase inhibitors and antimicrobial agents, aligning with the growing focus on targeted therapies and antibiotic resistance solutions. The compound's CAS No. 2680831-95-0 is frequently searched in academic databases and chemical marketplaces, reflecting its relevance in cutting-edge research.

The synthesis of Benzyl N-(3-cyano-4-methylpyridin-2-yl)carbamate involves multi-step organic reactions, including condensation and protection-deprotection strategies. Its cyano group offers a versatile handle for further functionalization, enabling the creation of diverse derivatives. This adaptability is crucial for structure-activity relationship (SAR) studies, a hot topic in computational chemistry and AI-driven drug design. Notably, the compound's stability under physiological conditions makes it a candidate for prodrug development, a trending area in pharmaceutical formulation.

From an industrial perspective, Benzyl N-(3-cyano-4-methylpyridin-2-yl)carbamate is manufactured under stringent Good Manufacturing Practices (GMP) to ensure consistency for scale-up production. Quality control protocols emphasize HPLC purity and residual solvent analysis, addressing the industry's emphasis on regulatory compliance. Suppliers often highlight its batch-to-batch reproducibility, a key concern for contract research organizations (CROs) and generic drug manufacturers.

Environmental and safety profiles of CAS No. 2680831-95-0 are rigorously evaluated, with studies focusing on its biodegradability and ecotoxicology. These assessments align with the green chemistry movement, which prioritizes sustainable synthesis routes. The compound's low bioaccumulation potential and minimal aquatic toxicity make it a preferable choice for eco-friendly agrochemicals, resonating with global ESG (Environmental, Social, and Governance) trends.

In summary, Benzyl N-(3-cyano-4-methylpyridin-2-yl)carbamate (CAS No. 2680831-95-0) exemplifies the intersection of innovation and practical utility in modern chemistry. Its role in life sciences and material engineering continues to expand, fueled by interdisciplinary collaborations and high-throughput screening technologies. As research delves deeper into personalized medicine and smart farming, this compound is poised to remain a focal point in scientific and industrial discourse.